3-(5-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-3-yl)-6-methylquinolin-2-ol

• IUPAC Name: 3-[5-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-3-yl]-6-methyl-1H-quinolin-2-one
• InChI: InChI=1S/C20H17N3O4/c1-11-4-6-15-13(8-11)9-14(19(24)21-15)18-22-20(27-23-18)12-5-7-16(25-2)17(10-12)26-3/h4-10H,1-3H3,(H,21,24)
• InChI Key: ZVGPHYKDSMAXPZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)NC(=O)C(=C2)C3=NOC(=N3)C4=CC(=C(C=C4)OC)OC
• Molecular Formula: C20H17N3O4
• Molecular Weight: 363.4 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a phenyl group (a ring structure found in many organic compounds), an oxadiazole group (a ring structure containing two oxygen atoms and two nitrogen atoms), and a quinolin group (a type of heterocyclic compound). These groups are common in many pharmaceuticals and other biologically active compounds.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques such as X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy. These techniques can provide detailed information about the arrangement of atoms in a molecule.

Chemical Reactions Analysis

The compound, due to its functional groups, could potentially undergo a variety of chemical reactions. For example, the phenyl group could participate in electrophilic aromatic substitution reactions, and the oxadiazole group could undergo reactions with nucleophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, and solubility, would likely be determined experimentally. These properties can be influenced by factors such as the compound’s molecular structure and the functional groups it contains.

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical process that the compound is involved in. For example, if this compound is a drug, its mechanism of action could involve binding to a specific protein or enzyme in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its toxicity, reactivity, and environmental impact. Proper handling and disposal procedures should be followed to minimize risk.